Cas no 923684-07-5 (N-2-(ethylsulfanyl)phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-2-(ethylsulfanyl)phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 923684-07-5
• MF: C₁₆H₁₅N₅OS
• MW: 325.388200998306
• CID: 5428433
• Update Time: 2025-05-20

N-2-(ethylsulfanyl)phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylsulfanylphenyl)-3-(tetrazol-1-yl)benzamide
• N-2-(ethylsulfanyl)phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

• Inchi： 1S/C16H15N5OS/c1-2-23-15-9-4-3-8-14(15)18-16(22)12-6-5-7-13(10-12)21-11-17-19-20-21/h3-11H,2H2,1H3,(H,18,22)
• InChI Key： HMDNUHPQGOUBJZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1SCC)(=O)C1=CC=CC(N2C=NN=N2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2-(ethylsulfanyl)phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

Research Briefing on N-2-(ethylsulfanyl)phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS: 923684-07-5)

In recent years, the compound N-2-(ethylsulfanyl)phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS: 923684-07-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tetrazole moiety and an ethylsulfanylphenyl group, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-2-(ethylsulfanyl)phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the reaction. The compound's structural integrity has been confirmed through spectroscopic methods, including NMR and mass spectrometry, ensuring its suitability for further pharmacological evaluation.

Mechanistic studies have revealed that N-2-(ethylsulfanyl)phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro assays have demonstrated its ability to modulate key signaling molecules, suggesting its potential as a therapeutic agent for conditions such as autoimmune diseases and chronic inflammation. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic profiles, with good bioavailability and minimal toxicity.

Recent preclinical trials have further explored the therapeutic potential of this compound. For instance, in models of rheumatoid arthritis, N-2-(ethylsulfanyl)phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide significantly reduced joint inflammation and tissue damage. These findings highlight its potential as a novel anti-inflammatory agent. Moreover, its unique chemical structure has prompted investigations into its use as a scaffold for developing derivatives with enhanced efficacy and selectivity.

Despite these promising results, challenges remain in the development of N-2-(ethylsulfanyl)phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide as a therapeutic agent. Issues such as metabolic stability and long-term safety profiles need to be addressed in future studies. Researchers are also exploring combination therapies to maximize its therapeutic benefits while minimizing potential side effects.

In conclusion, N-2-(ethylsulfanyl)phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features and potent biological activity make it a valuable subject for further investigation. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, paving the way for its eventual clinical use.